![molecular formula C20H29N3O4 B6349324 4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid CAS No. 1326811-26-0](/img/structure/B6349324.png)
4-[4-(Dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
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Description
Scientific Research Applications
Carboxylic Acid Derivatives in Scientific Research
Carboxylic acid derivatives, including complex molecules similar to the one you're interested in, play crucial roles in various scientific research domains, from medicinal chemistry to materials science. These compounds are pivotal in synthesizing new drugs, developing advanced materials, and understanding biological mechanisms.
1. Therapeutic Applications and Drug Development
Carboxylic acid derivatives are extensively studied for their potential therapeutic effects. For instance, derivatives like azelaic acid have shown efficacy in treating acne and hyperpigmentary skin disorders due to their antimicrobial and anti-inflammatory properties (Fitton & Goa, 1991). Such studies underscore the importance of carboxylic acid derivatives in developing treatments for various conditions, highlighting the potential research applications of the compound .
2. Advanced Material Development
Carboxylic acid derivatives also find applications in material science, particularly in creating polymers and coatings with specific characteristics. Research into the degradation processes of certain carboxylic acid derivatives, like nitisinone, provides insights into their stability and potential environmental impacts, informing their use in various industrial applications (Barchańska et al., 2019).
3. Environmental and Sustainability Studies
The environmental degradation and biodegradation of carboxylic acid derivatives are critical areas of research, especially concerning pollutants and the development of biodegradable materials. Studies on microbial degradation of polyfluoroalkyl chemicals, for example, explore the environmental fate of these substances and their breakdown products (Liu & Avendaño, 2013).
properties
IUPAC Name |
4-[4-(dimethylamino)benzoyl]-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O4/c1-4-11-22-12-9-20(10-13-22)23(17(14-27-20)19(25)26)18(24)15-5-7-16(8-6-15)21(2)3/h5-8,17H,4,9-14H2,1-3H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNTGXSOPWNPJJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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